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Compound of Interest

Compound Name: (Isoquinolin-8-yl)methanol

Cat. No.: B1322876 Get Quote

An In-depth Technical Guide to the Commercial Availability and Use of (Isoquinolin-8-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

(Isoquinolin-8-yl)methanol, a key building block in medicinal chemistry and drug discovery.

This document offers a detailed summary of suppliers, procurement workflows, and

generalized experimental protocols relevant to its application in a research and development

setting.

Core Compound Identification
IUPAC Name: (Isoquinolin-8-yl)methanol

Synonyms: 8-(Hydroxymethyl)isoquinoline, 8-(Hydroxymethyl)-2-azanaphthalene

CAS Number: 1159511-15-5

Molecular Formula: C₁₀H₉NO

Molecular Weight: 159.18 g/mol
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Structure: 

Commercial Availability and Suppliers
(Isoquinolin-8-yl)methanol is available from a number of specialized chemical suppliers. The

table below summarizes the commercial availability from key vendors, providing data on purity,

typical quantities offered, and pricing. Researchers are advised to contact suppliers directly for

the most current pricing and availability, especially for bulk quantities.

Table 1: Commercial Suppliers of (Isoquinolin-8-yl)methanol (CAS 1159511-15-5)

Supplier Purity
Available
Quantities

Price (USD)
Stock Status /
Lead Time

AK Scientific ≥95% 100 mg $130 1 Week

250 mg $214 1 Week

1 g $446 1 Week

5 g $1498 1 Week

Apollo Scientific ≥95% 500 mg £195.00 (~$245)
In Stock (US &

UK)

Fluorochem (via

CymitQuimica)
95.0% 1 g Inquiry Inquiry

Dayang Chem

(Hangzhou)

Co.,Ltd.

Inquiry Inquiry Inquiry Inquiry

Note: A CAS number discrepancy exists in some databases. While CAS 76518-57-5 is

occasionally associated with this compound, it is more reliably assigned to the isomer

(Isoquinolin-5-yl)methanol. The correct CAS number for (Isoquinolin-8-yl)methanol is
1159511-15-5, as used by the majority of specialized suppliers.
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Procurement and Experimental Workflows
The following diagrams illustrate standardized workflows for the procurement and experimental

use of a research chemical like (Isoquinolin-8-yl)methanol.
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Phase 1: Planning & Justification

Phase 2: Sourcing & Selection

Phase 3: Purchasing & Receipt
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Shipment & Delivery

Receive & Inspect Chemical
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Caption: Logical workflow for the procurement of a research chemical.
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1. Preparation

2. Reaction

3. Work-up & Isolation

4. Purification & Analysis

Prepare Reagents & Solvents

Assemble & Dry Glassware
(e.g., Round-bottom flask, Condenser)

Establish Inert Atmosphere
(e.g., Nitrogen, Argon)

Add (Isoquinolin-8-yl)methanol
& Other Reactants

Set Reaction Conditions
(Temperature, Stirring)

Monitor Reaction Progress
(TLC, LC-MS)

Quench Reaction

Reaction Complete

Liquid-Liquid Extraction

Dry Organic Layer
(e.g., Na2SO4, MgSO4)

Concentrate in vacuo

Purify Crude Product
(e.g., Column Chromatography)

Characterize Pure Product
(NMR, MS, etc.)

Store Final Product
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Caption: General experimental workflow for a chemical synthesis.
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Experimental Protocols
Detailed experimental protocols for (Isoquinolin-8-yl)methanol are not typically provided by

suppliers. The following sections outline generalized, representative methodologies for the

quality control and synthetic application of this compound, based on standard laboratory

practices for isoquinoline derivatives.

Quality Control and Characterization
Upon receipt, it is crucial to verify the identity and purity of the compound, especially if it is to be

used in sensitive applications.

Objective: To confirm the identity and assess the purity of a supplied batch of (Isoquinolin-8-
yl)methanol.

Methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve 5-10 mg of the sample in an appropriate deuterated solvent (e.g.,

CDCl₃, DMSO-d₆). The resulting spectrum should be consistent with the structure of

(Isoquinolin-8-yl)methanol, showing characteristic peaks for the aromatic protons on the

isoquinoline core and the methylene protons of the methanol group.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to confirm the presence of the 10

carbon atoms in the molecule at their expected chemical shifts.

Mass Spectrometry (MS):

Utilize a technique such as Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS) to determine the molecular weight. The mass spectrum should

show a prominent peak corresponding to the molecular ion [M+H]⁺ at m/z 160.07.

High-Performance Liquid Chromatography (HPLC):

Develop a reverse-phase HPLC method (e.g., using a C18 column with a

water/acetonitrile or water/methanol mobile phase gradient) to assess purity. The purity is

determined by the peak area percentage of the main component.
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Example Synthetic Application: N-Alkylation
This protocol describes a general procedure for the alkylation of the isoquinoline nitrogen, a

common step in the synthesis of bioactive molecules.

Objective: To synthesize an 8-(hydroxymethyl)isoquinolinium salt via N-alkylation.

Materials:

(Isoquinolin-8-yl)methanol

Alkylating agent (e.g., methyl iodide, benzyl bromide)

Anhydrous solvent (e.g., acetonitrile, DMF)

Stir plate and magnetic stir bar

Round-bottom flask and condenser

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add (Isoquinolin-8-yl)methanol
(1.0 eq).

Dissolve the starting material in the chosen anhydrous solvent.

Add the alkylating agent (1.1 - 1.5 eq) to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and

monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed,

collect the solid product by filtration.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.
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Purify the crude product by recrystallization or trituration with a suitable solvent (e.g., diethyl

ether, ethyl acetate) to afford the desired N-alkylated isoquinolinium salt.

Dry the final product under vacuum and characterize it using appropriate analytical methods

(NMR, MS).

To cite this document: BenchChem. [(Isoquinolin-8-yl)methanol suppliers and commercial
availability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-
commercial-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1322876#isoquinolin-8-yl-methanol-suppliers-and-commercial-availability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

